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Compound of Interest

Compound Name:
4-(Cyclohexylamino)butane-1-

sulfonic acid

Cat. No.: B062748 Get Quote

Technical Support Center: CABS Buffer
This technical support center provides troubleshooting guides and frequently asked questions

regarding the use of CABS (4-(Cyclohexylamino)-1-butanesulfonic acid) buffer, with a specific

focus on the effect of temperature on its pH. This information is intended for researchers,

scientists, and drug development professionals to ensure the accuracy and reproducibility of

their experiments.

Frequently Asked Questions (FAQs)
1. What is CABS buffer and what is its chemical composition?

CABS is a zwitterionic buffer used in various biochemical and biological research applications.

Its chemical name is 4-(Cyclohexylamino)-1-butanesulfonic acid. The sulfonic acid group has a

low pKa, while the secondary amine has a high pKa, making it an effective buffer at alkaline

pH.

Chemical Formula: C₁₀H₂₁NO₃S

Molecular Weight: 235.34 g/mol

Useful pH Range: 10.0 - 11.4[1][2]

pKa at 25°C: 10.7[2][3]
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2. How does temperature affect the pH of CABS buffer?

The pH of CABS buffer is sensitive to changes in temperature. The pKa of the buffer, and

consequently its pH, decreases as the temperature increases. This is a critical consideration for

experiments conducted at temperatures other than the standard 25°C at which the buffer is

typically prepared. The temperature coefficient (dpKa/dT) for CABS buffer is approximately

-0.031. This means that for every 1°C increase in temperature, the pKa will decrease by 0.031

units.

3. Why is it important to consider the effect of temperature on CABS buffer pH?

Many biological experiments, such as enzyme assays or cell culture, are performed at specific

temperatures (e.g., 37°C). If the CABS buffer is prepared and its pH is adjusted at room

temperature (e.g., 25°C), the actual pH at the experimental temperature will be different. This

pH shift can significantly impact the activity of enzymes, the stability of proteins, and the overall

outcome of the experiment. Therefore, it is crucial to adjust the pH of the buffer at the

temperature at which the experiment will be performed.[4]

Data Presentation
The following table summarizes the calculated pKa of CABS buffer at different temperatures,

based on its pKa at 25°C (10.7) and its dpKa/dT of -0.031.

Temperature (°C) Calculated pKa

4 10.95

20 10.76

25 10.70

30 10.64

37 10.52

Experimental Protocols
Protocol for Preparing Temperature-Adjusted CABS Buffer
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This protocol outlines the steps to prepare a CABS buffer solution with an accurate pH at the

desired experimental temperature.

Materials:

CABS (4-(Cyclohexylamino)-1-butanesulfonic acid) powder

Deionized water

Concentrated NaOH or HCl solution for pH adjustment

Calibrated pH meter with a temperature probe

Stir plate and stir bar

Water bath or incubator set to the desired experimental temperature

Procedure:

Dissolve CABS: In a beaker, dissolve the required amount of CABS powder in deionized

water to achieve the desired final buffer concentration. Stir until the powder is completely

dissolved.

Equilibrate to Temperature: Place the beaker containing the buffer solution in a water bath or

incubator set to the target experimental temperature. Allow the solution to equilibrate for at

least 30 minutes.

Calibrate pH Meter: Calibrate the pH meter using standard buffers at the target experimental

temperature.

Adjust pH: Place the temperature-equilibrated buffer solution on a stir plate and immerse the

pH electrode and temperature probe. Slowly add small volumes of concentrated NaOH (to

increase pH) or HCl (to decrease pH) while monitoring the pH reading.

Final Volume: Once the desired pH is reached and stable, transfer the solution to a

volumetric flask and add deionized water to the final volume.
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Storage: Store the buffer solution at 4°C. Before use, allow the buffer to re-equilibrate to the

experimental temperature and re-check the pH.

Mandatory Visualization
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Click to download full resolution via product page

Caption: Relationship between temperature and CABS buffer pH.
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Issue Possible Cause Troubleshooting Steps

Inconsistent experimental

results

The pH of the CABS buffer

was not adjusted at the

experimental temperature.

1. Prepare a fresh batch of

CABS buffer. 2. Follow the

"Protocol for Preparing

Temperature-Adjusted CABS

Buffer" to ensure the pH is set

at the correct temperature. 3.

Re-run the experiment with the

temperature-adjusted buffer.

Drifting pH readings during the

experiment

The buffer is not at thermal

equilibrium with the

experimental environment.

1. Ensure the buffer and all

other reagents are at the

experimental temperature

before starting. 2. If the

experiment is lengthy,

periodically check the

temperature of the reaction

mixture.

Precipitate formation in the

buffer

The concentration of the buffer

is too high, or it is

contaminated.

1. Prepare a lower

concentration of the buffer. 2.

Filter the buffer solution

through a 0.22 µm filter. 3. Use

high-purity water and reagents

for buffer preparation.

pH is significantly different

from the expected value after

temperature adjustment

Incorrect pKa or dpKa/dT value

used for calculation.

Inaccurate pH meter

calibration.

1. Verify the pKa and dpKa/dT

values from a reliable source.

2. Recalibrate the pH meter

with fresh, temperature-

equilibrated standard buffers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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